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Compound of Interest

Compound Name: 2-Bromophenylacetone

Cat. No.: B139218 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2-Bromophenylacetone

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromophenylacetone (CAS No: 21906-31-0), also known as 1-(2-bromophenyl)propan-2-

one, is a ketone derivative utilized as an intermediate in various organic synthesis applications.

[1][2] Its utility in research and development necessitates a thorough understanding of its

chemical properties and associated hazards to ensure the safety of laboratory personnel and

the integrity of experimental work. This guide provides a comprehensive overview of the critical

safety and handling precautions required when working with this compound, grounded in

established safety protocols and technical data.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 2-Bromophenylacetone is

essential for anticipating its behavior under laboratory conditions and for performing accurate

risk assessments.
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Property Value Source(s)

Molecular Formula C₉H₉BrO [2][3]

Molecular Weight 213.07 g/mol [2][4]

Appearance
Clear, colorless to light yellow

liquid
[1][3][5]

CAS Number 21906-31-0 [2][3][6]

Boiling Point ~247.5°C (rough estimate) [1]

Flash Point ~72.5°C [1]

Refractive Index
1.5575 to 1.5595 (20°C, 589

nm)
[3]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Hazard Identification and GHS Classification
2-Bromophenylacetone is classified as a hazardous substance. The following Globally

Harmonized System (GHS) classifications have been reported, indicating the primary risks

associated with its handling.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A / 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects
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(Source:[4][6])

Signal Word: Warning[4]

Hazard Pictograms:

(GHS07: Exclamation Mark)

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5][6]

Inhalation of vapors or mists may cause respiratory irritation.[6][7] Skin contact can lead to

irritation, and prolonged exposure may cause dermatitis by defatting the skin.[6] It is classified

as an eye irritant, and swallowing the substance is harmful.[6][8]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, beginning with robust engineering controls and

supplemented by appropriate PPE, is mandatory for mitigating exposure risks.

Engineering Controls
The primary engineering control for handling 2-Bromophenylacetone is a certified chemical

fume hood.[9][10] This ensures that any vapors or aerosols are contained and exhausted away

from the operator. Workstations must be equipped with readily accessible safety showers and

eyewash stations.[6][9]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed. The following are the minimum requirements:

Eye and Face Protection: Chemical splash goggles are required.[5][6][9] For operations with

a higher risk of splashing, the use of a full-face shield over safety goggles is recommended.

[10][11]

Hand Protection: Wear chemical-resistant, impermeable gloves, such as nitrile or butyl

rubber.[6][10] Gloves must be inspected for integrity before each use and replaced
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immediately if compromised.

Body Protection: A flame-resistant lab coat is mandatory.[10] For larger-scale operations or

when handling significant quantities, chemical-resistant aprons or suits should be

considered.[11]

Respiratory Protection: Under normal use conditions within a functioning fume hood,

respiratory protection may not be necessary.[6] However, if aerosols may be generated or in

the event of a spill outside of containment, a NIOSH-approved respirator with an organic

vapor cartridge should be used.[9][10]

Donning PPE (Before Entering Lab) Doffing PPE (Before Exiting Lab)

1. Lab Coat

2. Goggles / Face Shield

3. Respirator (if required)

4. Gloves

1. Gloves (Contaminated)

2. Lab Coat

3. Goggles / Face Shield

4. Respirator (if used)

Click to download full resolution via product page

Caption: Logical sequence for donning and doffing Personal Protective Equipment (PPE).

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is fundamental to preventing accidents

and ensuring chemical stability.
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Handling
Always handle 2-Bromophenylacetone within a chemical fume hood to avoid breathing

vapors or mists.[6][9]

Avoid contact with skin and eyes.[6]

Wash hands and any exposed skin thoroughly after handling.[6][12]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8][12]

Use non-sparking tools and take precautionary measures against static discharge, especially

when transferring larger quantities.[8][12]

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight.[9][12]

Keep containers tightly closed when not in use.[6][12]

Store locked up in a designated chemical storage cabinet.[6][12]

Incompatible Materials: Store separately from strong oxidizing agents and strong bases, as

these can cause hazardous reactions.[5][6][9]

Emergency Procedures: Spills and Exposure
Immediate and correct action is critical in the event of an accidental release or personnel

exposure.

Spill Response
The response to a spill depends on its size and location.
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Spill Detected

Assess Spill Size
Is it a major spill?
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Yes
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Contain with Inert
Absorbent Material
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Collect Absorbed Material
into a Labeled, Sealed

Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste and
Contaminated PPE as

Hazardous Waste
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Caption: Decision tree for responding to a chemical spill of 2-Bromophenylacetone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b139218?utm_src=pdf-body-img
https://www.benchchem.com/product/b139218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Spill Cleanup Protocol (Minor Spill):

Alert & Isolate: Alert personnel in the immediate area. If the spill is outside a fume hood,

evacuate the area.[13][14]

Don PPE: Put on required PPE, including double gloves, chemical splash goggles, a lab

coat, and a respirator if ventilation is inadequate.[15]

Contain: Cover the spill with an inert, non-combustible absorbent material like sand,

vermiculite, or a universal binder.[6][16]

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable container for

hazardous waste.[14][16]

Decontaminate: Clean the spill area with soap and water.[16]

Dispose: Dispose of all contaminated cleaning materials and PPE as hazardous waste.[14]

Document: Report the spill to your supervisor and document the incident according to your

institution's protocol.[16]

First Aid Measures
In case of exposure, follow these procedures while seeking immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5][6] Remove contact lenses if present and easy to do.[6] Seek immediate

medical attention.

Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[6][16] Get medical attention

if irritation occurs or persists.[6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6][8] If

breathing is difficult or has stopped, provide artificial respiration.[6][9] Call a poison center or

doctor for medical advice.[6]
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Ingestion: Rinse the mouth thoroughly with water.[6][8] Do NOT induce vomiting.[9] Seek

immediate medical attention.[6]

Waste Disposal
Chemical waste disposal must be conducted in strict accordance with local, state, and federal

regulations.

As a brominated organic compound, 2-Bromophenylacetone is classified as halogenated

organic waste.[17] It must be segregated from non-halogenated waste streams to ensure

proper disposal, which typically involves high-temperature incineration by a licensed

professional waste disposal service.[17][18]

Waste Collection Protocol:

Designate a Container: Use a clearly labeled, compatible hazardous waste container

designated for "Halogenated Organic Liquids."

Segregate: Do not mix with non-halogenated solvents or other waste categories.[17]

Transfer Waste: Conduct all waste transfers inside a chemical fume hood to minimize vapor

release.

Keep Closed: The waste container must remain securely sealed at all times except when

adding waste.[18]

Arrange Pickup: When the container is approximately 80% full, arrange for pickup by your

institution's Environmental Health & Safety (EHS) department or a certified waste contractor.

[18] Never dispose of 2-Bromophenylacetone down the drain.[17]
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Caption: Workflow for the proper segregation and disposal of 2-Bromophenylacetone waste.

Conclusion
2-Bromophenylacetone is a valuable synthetic intermediate that can be handled safely by

maintaining a comprehensive safety culture. This involves a deep understanding of its hazards,

the consistent use of engineering controls and PPE, strict adherence to handling protocols, and

preparedness for emergency situations. The information and procedures outlined in this guide

are intended to provide a robust framework for the safe utilization of this chemical in a

professional research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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